ω-Desmethylbenzonatate
Description
ω-Desmethylbenzonatate is a structural analog of the antitussive drug Benzonatate, which is primarily used to suppress coughing by anesthetizing peripheral stretch receptors in the lungs. The compound is characterized by the removal of a methyl group (-CH₃) from the parent molecule, resulting in altered physicochemical and pharmacokinetic properties. While Benzonatate itself is a non-narcotic medication, ω-Desmethylbenzonatate is often identified as a metabolite or impurity during pharmaceutical synthesis and quality control processes . It is commonly utilized as a reference standard in analytical chemistry to ensure the purity and stability of Benzonatate formulations .
Properties
Molecular Formula |
C₂₉H₅₁NO₁₁ |
|---|---|
Molecular Weight |
589.72 |
Synonyms |
O-(4-Butylamino-benzoyl) Nonaethyleneglycol; |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Gaps
- Research focuses on its role in Benzonatate stability and degradation pathways .
- Comparative Toxicity: Benzonatate itself carries risks of CNS side effects (e.g., dizziness), but ω-Desmethylbenzonatate’s safety profile remains undefined due to its non-therapeutic status .
- Analytical Challenges : Differentiation of ω-Desmethylbenzonatate from other impurities requires advanced glycan analysis tools, as highlighted in glycomics studies .
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